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These application notes provide a comprehensive guide for utilizing AS2863619, a potent and
selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8) and CDK19, in high-throughput
screening (HTS) assays. The primary application of AS2863619 in this context is as a positive
control for the discovery of novel small molecules that induce the expression of Forkhead box
P3 (Foxp3), a master regulator of regulatory T cells (Tregs).

Introduction

AS2863619 is a small molecule inhibitor of CDK8 and CDK19 with high potency.[1][2][3][4][5]
Inhibition of these kinases by AS2863619 leads to the enhanced activation of Signal
Transducer and Activator of Transcription 5 (STAT5). Activated STAT5 promotes the
transcription of the FOXP3 gene, leading to the differentiation of conventional T cells into
Immunosuppressive Tregs. This mechanism of action makes AS2863619 an invaluable tool for
the development of novel immunomodulatory therapies.
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The following table summarizes the key quantitative data for AS2863619, which is essential for
its use as a reference compound in HTS assays.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Signaling Pathway

The signaling pathway modulated by AS2863619 is initiated by the inhibition of CDK8/19,
leading to the activation of STAT5 and subsequent expression of Foxp3.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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